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Compound of Interest

Compound Name:
Calcium 2-hydroxypropanoate

pentahydrate

Cat. No.: B15598811 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the preparation and use of calcium

lactate solutions in cell culture experiments. Calcium lactate serves as a bioavailable source of

calcium ions (Ca²⁺), which are critical second messengers in a multitude of cellular signaling

pathways, influencing processes such as cell proliferation, differentiation, motility, and

apoptosis.[1][2] Proper preparation of these solutions is crucial to ensure experimental

reproducibility and to avoid cytotoxicity.

Data Presentation: Properties of Calcium Lactate
The following table summarizes the key quantitative data for calcium lactate relevant to its use

in cell culture applications.
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Property Value Notes and References

Chemical Formula C₆H₁₀CaO₆ (anhydrous)
The hydrated form is more

common.

Molecular Weight 218.22 g/mol (anhydrous)
Adjust calculations for

hydrated forms.[3]

Solubility in Water 50 mg/mL [3]

Typical Calcium Concentration

in Media
0.03 mM - 2 mM

Varies by media type (e.g.,

DMEM, RPMI-1640).[4][5][6]

Recommended Storage of

Powder
2-8°C [3]

Recommended Storage of

Sterile Solution

4°C for short-term, -20°C for

long-term

Store in sterile, sealed

containers.

Typical Experimental

Concentration
2.5 mM

As used in studies on colon

cancer cell motility.[7]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Calcium Lactate
Stock Solution
This protocol details the preparation of a 100 mM stock solution of calcium lactate that can be

further diluted to the desired final concentration in cell culture media.

Materials:

Calcium L-lactate powder (cell culture grade)

Nuclease-free water

0.22 µm sterile syringe filter

Sterile conical tubes (15 mL and 50 mL)
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pH meter

1 M HCl and 1 M NaOH for pH adjustment

Sterile serological pipettes and pipette tips

Stir plate and stir bar

Procedure:

Weighing the Calcium Lactate:

Tare a sterile weighing boat on an analytical balance.

Weigh out 2.182 g of anhydrous calcium L-lactate. Note: If using a hydrated form, adjust

the weight accordingly.

Dissolution:

Transfer the weighed calcium lactate into a sterile 100 mL beaker containing a stir bar.

Add approximately 80 mL of nuclease-free water.

Place the beaker on a stir plate and stir until the powder is completely dissolved. The

solution should be clear.

pH Adjustment:

Calibrate a pH meter according to the manufacturer's instructions.

Measure the pH of the calcium lactate solution.

Adjust the pH to a range of 7.2-7.4 using 1 M HCl or 1 M NaOH. Add the acid or base

dropwise while continuously monitoring the pH. Most cell culture media are buffered in this

range.[8][9][10]

Final Volume Adjustment:

Transfer the pH-adjusted solution to a 100 mL graduated cylinder.
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Add nuclease-free water to bring the final volume to 100 mL.

Sterilization:

Draw the solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the syringe.

Filter the solution into a sterile 50 mL conical tube. This method is suitable for heat-

sensitive solutions.

Storage:

Label the tube clearly with the solution name ("100 mM Calcium Lactate"), preparation

date, and your initials.

For short-term use (up to two weeks), store the sterile stock solution at 4°C.

For long-term storage, aliquot into smaller, sterile cryovials and store at -20°C to avoid

repeated freeze-thaw cycles.

Protocol 2: Supplementing Cell Culture Media with
Calcium Lactate
This protocol describes how to dilute the 100 mM stock solution to achieve a desired final

concentration in your cell culture medium.

Example: Preparing 50 mL of cell culture medium with a final calcium lactate concentration of

2.5 mM.

Aseptic Technique: Perform all steps in a sterile laminar flow hood.

Calculation:

Use the formula: C₁V₁ = C₂V₂

C₁ = Concentration of stock solution (100 mM)
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V₁ = Volume of stock solution to add (?)

C₂ = Desired final concentration (2.5 mM)

V₂ = Final volume of media (50 mL)

V₁ = (C₂V₂) / C₁ = (2.5 mM * 50 mL) / 100 mM = 1.25 mL

Preparation:

In a sterile 50 mL conical tube, add 48.75 mL of your complete cell culture medium.

Add 1.25 mL of the sterile 100 mM calcium lactate stock solution.

Gently mix the solution by pipetting up and down or by inverting the tube several times.

Use: The supplemented medium is now ready for use in your cell culture experiments.

Visualizations: Signaling Pathways and Workflows
Calcium-Mediated Signaling Pathway in Cell Motility
Calcium lactate, upon addition to the extracellular environment, increases the intracellular

calcium concentration (iCa²⁺).[1][2] This influx of calcium can activate various downstream

signaling cascades. One such pathway involves the calcium-dependent protease, calpain,

which can cleave focal adhesion kinase (FAK), a key regulator of cell adhesion and motility.[1]

[2]
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Caption: Calcium lactate-induced cell motility signaling pathway.

Experimental Workflow for Calcium Lactate Solution
Preparation
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The following diagram illustrates the sequential steps for preparing a sterile calcium lactate

stock solution for cell culture applications.
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Caption: Workflow for preparing sterile calcium lactate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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